N-BOC-piperidine-4-carboxylic acid
Cat. No. B558401
M. Wt: 229,28 g/mole
InChI Key: JWOHBPPVVDQMKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06849622B2
Procedure details
A mixture comprising N-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (700 mg), morpholine (319 μL), 1-ethyl-3-(3-dimethylaminopropyl)-carbodiimide (702 mg), 1-hydroxybenzotriazole (495 mg) and N,N-dimethylformamide (9 ml) was stirred at room temperature for 16 hours to undergo reaction, and the resulting compound was acid-treated with hydrochloric acid to obtain 4-(morpholinocarbonyl)piperidine.hydrochloride.
Quantity
700 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C(OC([N:8]1[CH2:13][CH2:12][CH:11]([C:14]([OH:16])=O)[CH2:10][CH2:9]1)=O)(C)(C)C.[NH:17]1[CH2:22][CH2:21][O:20][CH2:19][CH2:18]1.C(N=C=NCCCN(C)C)C.ON1C2C=CC=CC=2N=N1.[ClH:44]>CN(C)C=O>[ClH:44].[O:20]1[CH2:21][CH2:22][N:17]([C:14]([CH:11]2[CH2:10][CH2:9][NH:8][CH2:13][CH2:12]2)=[O:16])[CH2:18][CH2:19]1 |f:6.7|
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Inputs
Step One
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Name
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|
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Quantity
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700 mg
|
|
Type
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reactant
|
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Smiles
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C(C)(C)(C)OC(=O)N1CCC(CC1)C(=O)O
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Name
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Quantity
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319 μL
|
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Type
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reactant
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Smiles
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N1CCOCC1
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Name
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Quantity
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702 mg
|
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Type
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reactant
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Smiles
|
C(C)N=C=NCCCN(C)C
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|
Name
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Quantity
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495 mg
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Type
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reactant
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Smiles
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ON1N=NC2=C1C=CC=C2
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Name
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Quantity
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9 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
reaction
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
Cl.O1CCN(CC1)C(=O)C1CCNCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
